![molecular formula C21H18N2O5S B2574475 N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-4-oxochromene-2-carboxamide CAS No. 868369-73-7](/img/structure/B2574475.png)
N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-4-oxochromene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-4-oxochromene-2-carboxamide, also known as EDC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EDC is a heterocyclic compound that contains a benzothiazole ring and a chromene ring, which are connected by a carboxamide group.
Scientific Research Applications
N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-4-oxochromene-2-carboxamide is a compound that belongs to the class of benzothiazoles, a group of compounds known for their diverse applications in medicinal chemistry and materials science. This review focuses on the scientific research applications of this compound, excluding information related to drug use, dosage, and side effects.
Benzothiazoles in Medicinal Chemistry
Benzothiazole derivatives, including compounds similar to this compound, have been extensively studied for their therapeutic potential. These compounds exhibit a wide range of pharmacological activities such as antimicrobial, analgesic, anti-inflammatory, antitubercular, antiviral, and antioxidant properties. The molecular structure of benzothiazole-containing compounds has been a basis for the development of potent drugs like Frentizole, Pramipexole, Thioflavin T, and Riluzole, highlighting the significance of the benzothiazole nucleus in drug design and discovery (Sumit, Arvind Kumar, & A. Mishra, 2020).
Antioxidant Capacity
The antioxidant capacity of benzothiazole derivatives has been evaluated using assays like the ABTS/PP decolorization assay. These studies contribute to understanding the reaction pathways that underlie the antioxidant capacity of such compounds, providing insights into their potential applications in preventing oxidative stress-related diseases (I. Ilyasov, V. Beloborodov, I. Selivanova, & R. Terekhov, 2020).
Mechanism of Action
Target of Action
GNF-Pf-4378, also known as N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-4-oxochromene-2-carboxamide, is a potent inhibitor of the human indoleamine 2,3-dioxygenase 2 (hIDO2) enzyme . This enzyme plays a crucial role in the metabolism of tryptophan into kynurenine, a pathway that has been implicated in various diseases, including cancer and neurodegenerative disorders .
Mode of Action
The compound GNF-Pf-4378 interacts with its target, hIDO2, by binding to the enzyme and inhibiting its activity . This inhibition disrupts the normal metabolic conversion of tryptophan into kynurenine, which can lead to alterations in cellular functions and responses .
Biochemical Pathways
The primary biochemical pathway affected by GNF-Pf-4378 is the kynurenine pathway . By inhibiting hIDO2, GNF-Pf-4378 reduces the production of kynurenine and its downstream metabolites. These metabolites have various effects on cellular functions, including modulation of the immune response and neuronal excitability .
Pharmacokinetics
The effectiveness of such compounds is often influenced by their adme properties, which can impact their bioavailability, half-life, and overall pharmacological activity .
Result of Action
The molecular and cellular effects of GNF-Pf-4378’s action primarily involve alterations in the kynurenine pathway and its downstream effects . By inhibiting hIDO2, GNF-Pf-4378 can modulate immune responses and neuronal activity through its impact on kynurenine metabolites .
Action Environment
The action, efficacy, and stability of GNF-Pf-4378 can be influenced by various environmental factors. These may include the presence of other metabolites or drugs, the pH of the environment, and the specific cellular context . .
Biochemical Analysis
Biochemical Properties
It is known that GNF-Pf-4378 interacts with various enzymes, proteins, and other biomolecules . The nature of these interactions is complex and may involve multiple biochemical reactions .
Cellular Effects
It is known that GNF-Pf-4378 can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is known that GNF-Pf-4378 exerts its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
It is known that the effects of GNF-Pf-4378 can change over time, including changes in the product’s stability, degradation, and long-term effects on cellular function .
Dosage Effects in Animal Models
The effects of GNF-Pf-4378 can vary with different dosages in animal models This includes threshold effects observed in these studies, as well as any toxic or adverse effects at high doses
Metabolic Pathways
It is known that GNF-Pf-4378 interacts with various enzymes or cofactors, and can have effects on metabolic flux or metabolite levels .
Transport and Distribution
It is known that GNF-Pf-4378 interacts with various transporters or binding proteins, and can have effects on its localization or accumulation .
Subcellular Localization
It is known that GNF-Pf-4378 can be directed to specific compartments or organelles through targeting signals or post-translational modifications .
properties
IUPAC Name |
N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-4-oxochromene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O5S/c1-4-23-18-15(26-2)9-10-16(27-3)19(18)29-21(23)22-20(25)17-11-13(24)12-7-5-6-8-14(12)28-17/h5-11H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFXLZYIEXALJGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=CC(=C2SC1=NC(=O)C3=CC(=O)C4=CC=CC=C4O3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.